Cas no 134283-19-5 (1H-Benzimidazole-1-butanol, 5,6-dimethyl-)

• Product Name: 1H-Benzimidazole-1-butanol, 5,6-dimethyl-
• CAS No: 134283-19-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5983536
• PubChem ID: 20078957
• Update Time: 2025-11-04

1H-Benzimidazole-1-butanol, 5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-butanol, 5,6-dimethyl-
• 4-(5,6-Dimethyl-1h-benzo[d]imidazol-1-yl)butan-1-ol
• 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol
• 1-(4-hydroxybutyl)-5,6-dimethylbenzimidazole
• SCHEMBL9128299
• GLSCDWZLHHFPOC-UHFFFAOYSA-N
• CS-0355307
• EN300-6473321
• 134283-19-5

• Inchi： 1S/C13H18N2O/c1-10-7-12-13(8-11(10)2)15(9-14-12)5-3-4-6-16/h7-9,16H,3-6H2,1-2H3
• InChI Key： GLSCDWZLHHFPOC-UHFFFAOYSA-N
• SMILES： C1N(CCCCO)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 401.5±47.0 °C(Predicted)
• pka: 15.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole-1-butanol, 5,6-dimethyl-

Recent Advances in the Study of 1H-Benzimidazole-1-butanol, 5,6-dimethyl- (CAS: 134283-19-5)

The compound 1H-Benzimidazole-1-butanol, 5,6-dimethyl- (CAS: 134283-19-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1H-Benzimidazole-1-butanol, 5,6-dimethyl-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity and confirming its identity as CAS: 134283-19-5.

Pharmacological studies have revealed that 1H-Benzimidazole-1-butanol, 5,6-dimethyl- exhibits promising activity against a range of biological targets. In particular, its interaction with specific enzymes and receptors has been explored, shedding light on its potential as an anticancer, antimicrobial, or anti-inflammatory agent. For instance, recent in vitro assays demonstrated its inhibitory effects on certain kinases involved in cancer cell proliferation, suggesting its utility in targeted therapy.

In addition to its direct biological effects, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for understanding its behavior in vivo. Preliminary data indicate favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as solubility and tissue penetration remain areas for optimization.

Another noteworthy aspect of 1H-Benzimidazole-1-butanol, 5,6-dimethyl- is its role in combination therapies. Researchers have explored its synergistic effects with other drugs, aiming to enhance therapeutic efficacy while minimizing adverse effects. For example, co-administration with conventional chemotherapeutic agents has shown enhanced cytotoxicity in cancer cell lines, offering a potential strategy to overcome drug resistance.

Despite these advancements, gaps in knowledge persist. The exact molecular mechanisms underlying its biological activities are not fully elucidated, and further mechanistic studies are warranted. Additionally, more comprehensive in vivo studies are needed to validate its safety and efficacy in animal models before progressing to human trials.

In conclusion, 1H-Benzimidazole-1-butanol, 5,6-dimethyl- (CAS: 134283-19-5) represents a promising scaffold for drug discovery, with its multifaceted pharmacological properties and potential therapeutic applications. Continued research efforts are essential to fully unlock its potential and translate these findings into clinically relevant treatments. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in modern medicine.